Cas no 3771-70-8 (Hydrazinecarboxamide,2-[1-(2-thienyl)ethylidene]-)

Hydrazinecarboxamide,2-[1-(2-thienyl)ethylidene]- Properties

Names and Identifiers

• Hydrazinecarboxamide,2-[1-(2-thienyl)ethylidene]-
• (1-thiophen-2-ylethylideneamino)urea
• 2-[1-(2-thienyl)ethylidene]Hydrazinecarboxamide
• 1-thiophen-2-yl-ethanone semicarbazone
• 2-acetylthiophene semicarbazone
• 2-AcThiopsemicarbazone
• AKOS017263203
• Maybridge1_007449
• 2-[1-(Thiophen-2-yl)ethylidene]hydrazine-1-carboximidic acid
• {[1-(thiophen-2-yl)ethylidene]amino}urea
• 3771-70-8
• DTXSID60958750
• +Expand

• InChIKey： VYCCHDWALWBGJU-WEVVVXLNSA-N
• Inchi： InChI=1S/C7H9N3OS/c1-5(9-10-7(8)11)6-3-2-4-12-6/h2-4H,1H3,(H3,8,10,11)/b9-5+
• SMILES： NC(N/N=C(/C1=CC=CS1)\C)=O

Computed Properties

• Exact Mass: 183.04700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 183.04663309g/mol
• Heavy Atom Count: 12
• Complexity: 205
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 95.7Ų

Experimental Properties

• LogP: 2.23160
• PSA: 95.72000

Hydrazinecarboxamide,2-[1-(2-thienyl)ethylidene]- Security Information

Hydrazinecarboxamide,2-[1-(2-thienyl)ethylidene]- Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%